C.I. Disperse Yellow 56
Overview
Description
C.I. Disperse Yellow 56 is a synthetic dye that is widely used in various industries such as textile, plastic, and paper. It is a yellow-colored powder that is soluble in organic solvents and has high stability under different environmental conditions. The dye is synthesized using different methods, including diazotization and coupling reactions. In recent years, this compound has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Turbidimetric Evaluation of Dispersion Properties
The dispersion properties of disperse dyes, including C.I. Disperse Yellow 54 (a close analogue to C.I. Disperse Yellow 56), have been studied using turbidimetric evaluation. This study involved preparing dye dispersions through a milling process and evaluating these dispersions using turbidity measurements. The findings provide insights into dye particle size and how it affects the dispersion properties of disperse dyes, including this compound (Chung, 2000).
Photostability of Fluorescent Disperse Dyes
Research on the photostability of fluorescent disperse dyes, such as C.I. Disperse Yellow 232, which is structurally similar to this compound, has been conducted. This study analyzed the photochemical behavior of these dyes in various solvents and their lightfastness on synthetic fibers (Sokołowska, Czajkowski, & Podsiadły, 2001).
Influence of Dye-Polyether Derivatives on Dispersion
A study explored how the architecture of dye-polyether derivatives influences the dispersion behavior of parent dyes like C.I. Disperse Yellow 64. This research is significant for understanding how modifications in dye structure can affect its dispersion properties and stability (Dong, Zheng, & He, 2009).
Dyeing of Natural Fibres with Reactive Disperse Dyes
The application of reactive disperse dyes, including C.I. Disperse Yellow 23, in dyeing natural and man-made fibers using supercritical carbon dioxide has been investigated. This research provides insights into the potential of reactive disperse dyes for dyeing various fabrics without pre-treatment (Schmidt, Bach, & Schollmeyer, 2003).
Solubility and Solution Enthalpies of Disperse Dyes
Another aspect of scientific research on disperse dyes involves determining the solubility and solution enthalpies of dyes like C.I. Disperse Yellow 1 in various solvents. Such studies are crucial for optimizing dyeing processes and understanding the thermodynamic aspects of dye solutions (Ghanekar & Jones, 2008).
Mechanism of Action
Target of Action
C.I. Disperse Yellow 56 is a light yellow powder that is widely used in various industries such as textile, plastic, and paper . Its primary target is polyester fibers . Polyester fibers are dyed using disperse dyes like C.I. Disperse Yellow 56 due to their amorphous structure .
Mode of Action
The compound interacts with its target, the polyester fibers, by direct dyeing . This means that the dye is applied directly to the fiber without the need for a mordant to bind the dye. The dye is soluble in organic solvents like acetone and has high stability under different environmental conditions .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of CIIts solubility in organic solvents like acetone suggests that it may be well-absorbed in environments where these solvents are present .
Result of Action
The primary result of the action of C.I. Disperse Yellow 56 is the coloration of polyester fibers . The dye imparts a light yellow color to the fibers, which can be used in the manufacture of textiles, plastics, and paper products .
Action Environment
The action, efficacy, and stability of C.I. Disperse Yellow 56 can be influenced by various environmental factors. For instance, the dyeing process can be affected by factors such as dye concentration, temperature, duration, pH, and the presence of additives like surfactants and carriers . Furthermore, the dye has high stability under different environmental conditions, suggesting that it can be used effectively in a variety of industrial settings .
properties
IUPAC Name |
4-hydroxy-3-[(4-phenyldiazenylphenyl)diazenyl]-1H-quinolin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N5O2/c27-20-17-8-4-5-9-18(17)22-21(28)19(20)26-25-16-12-10-15(11-13-16)24-23-14-6-2-1-3-7-14/h1-13H,(H2,22,27,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZCKCZAMIMLHDK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N=NC3=C(C4=CC=CC=C4NC3=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301023745 |
Source
|
| Record name | C.I. Disperse Yellow 56 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301023745 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54077-16-6 |
Source
|
| Record name | C.I. Disperse Yellow 56 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54077-16-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | C.I. Disperse Yellow 56 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301023745 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2(1H)-Quinolinone, 4-hydroxy-3-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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